molecular formula C11H12N2O4S2 B8420600 5-N,N-Dimethylcarbamoyloxy-2-sulfamoylbenzo[b]thiophene

5-N,N-Dimethylcarbamoyloxy-2-sulfamoylbenzo[b]thiophene

Cat. No. B8420600
M. Wt: 300.4 g/mol
InChI Key: FZJOUXBMUBKSNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-N,N-Dimethylcarbamoyloxy-2-sulfamoylbenzo[b]thiophene is a useful research compound. Its molecular formula is C11H12N2O4S2 and its molecular weight is 300.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-N,N-Dimethylcarbamoyloxy-2-sulfamoylbenzo[b]thiophene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-N,N-Dimethylcarbamoyloxy-2-sulfamoylbenzo[b]thiophene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H12N2O4S2

Molecular Weight

300.4 g/mol

IUPAC Name

(2-sulfamoyl-1-benzothiophen-5-yl) N,N-dimethylcarbamate

InChI

InChI=1S/C11H12N2O4S2/c1-13(2)11(14)17-8-3-4-9-7(5-8)6-10(18-9)19(12,15)16/h3-6H,1-2H3,(H2,12,15,16)

InChI Key

FZJOUXBMUBKSNT-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)OC1=CC2=C(C=C1)SC(=C2)S(=O)(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2.3 g (10 mmoles) of 5-hydroxy-2-sulfamoylbenzo[b]thiophene in 50 ml of pyridine was treated with 200 mg of 4-dimethylaminopyridine and finally 2.5 ml (2.9 g, 27 mmoles) of dimethylcarbamyl chloride. The resultant clear solution was stirred at room temperature for 48 hours, when it was poured into a mixture of 200 g of chopped ice and 100 ml of concentrated HCl. The precipitated solid was collected and washed with cold H2O until the washings were neutral. Drying gave 2.25 g (75%) of tan powder which was crystallized from isopropyl alcohol to give 1.6 g of product, m.p. 192°-194° C.
Quantity
2.3 g
Type
reactant
Reaction Step One
Quantity
2.5 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
200 mg
Type
catalyst
Reaction Step One
[Compound]
Name
ice
Quantity
200 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
reactant
Reaction Step Two
Yield
75%

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